Cas no 55-22-1 (Isonicotinic acid)

• Product Name: Isonicotinic acid
• CAS No: 55-22-1
• MF: C₆H₅NO₂
• MW: 123.109401464462
• MDL: MFCD00006429
• CID: 33597
• PubChem ID: 5922
• Update Time: 2025-09-22

Isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• Isonicotinic acid
• 4-PICOLINIC ACID
• 4-PYRIDINECARBOXYLIC ACID
• AKOS B030576
• INA
• PYRIDINE-3-CARBOXYLIC ACID
• PYRIDINE-4-CARBOXYLIC ACID
• PYRIDINE-GAMMA-CARBOXYLIC ACID
• RARECHEM AL BO 0219
• TIMTEC-BB SBB004278
• 4-Carboxypyridine
• Acide iso-nicotinique
• gamma-Picolinic acid
• gamma-pyridinecarboxylicacid
• p-pyridinecarboxylicacid
• Pyridinecarboxylic acid-(4)
• Isonicotinic acid feed grade
• TOLFENAMIC ACID EPY(CRM STANDARD)
• p-Pyridinecarboxylic acid
• gamma-Pyridinecarboxylic acid
• 1,4-Dihydroisonicotinic acid
• Acide iso-nicotinique [French]
• .gamma.-Picolinic acid
• Isonicotinic acid, 99%
• Y8SYN761TQ
• TWBYWOBDOCUKOW-UHFFFAOYSA-N
• g-picolinic acid
• Isonicotinic Acids
• isonicotinicacid
• isonicotonic
• A830537
• MFCD00006429
• SCHEMBL1108
• 163751-04-0
• DTXCID80757
• F2191-0075
• AI3-19239
• CHEMBL1203
• STL168892
• Biomol-NT_000289
• isonicotonic acid
• ISONICOTINIC ACID [WHO-DD]
• DTXSID8020757
• D0W5CQ
• S3V
• CHEBI:6032
• NSC 1483
• ISONIAZID IMPURITY A [EP IMPURITY]
• Isonicotinic acid; Isoniazid, 4-pyridinecarboxylic acid, p-pyridinecarboxylic acid, 4-Picolinic acid
• I0207
• UNII-Y8SYN761TQ
• NCGC00163295-01
• Isonicotinic acid, purum, >=99.0% (T)
• Isonicotinic acid, SAJ special grade, >=99.0%
• bmse000133
• AKOS000118918
• W-105578
• SY002246
• Oprea1_749724
• AM81318
• FT-0627428
• 4-pyridine-carboxylic acid
• .alpha.-Picolinic acid
• Pyridine-4-carboxylic Acid (Isonicotinic Acid)
• isonicotinic-d4 acid
• NSC1483
• BS-3754
• 55-22-1
• EINECS 200-228-2
• CS-W020040
• EN300-19169
• MN1
• AC8088
• InChI=1/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9
• CAS-55-22-1
• FT-0627426
• .gamma.-pyridinecarboxylic acid
• LS-7134
• Nicotinic Acid Imp. E (Pharmeuropa): Pyridine-4-carboxylic A
• s6014
• AC-907/25014347
• AB00757
• Tox21_200502
• NSC-1483
• isonicotinsyre-
• HY-I0736
• Pyridine-4-carboxylic Acid; Nicotinic Acid Imp. E (EP); Isonicotinic Acid; Isoniazid Impurity A; Nicotinic Acid Impurity E
• FT-0627430
• NCGC00258056-01
• Q410465
• BPBio1_001365
• ISONICOTINIC ACID [MI]
• STR00113
• NCGC00163295-02
• C07446
• NS00022363
• Isonicotinic acid,99%
• 4-Pyridinecarboxylic acid; Pyridine-4-carboxylic acid
• DB-013378
• pyridine, 4-carboxy-
• Acide isonicotinique
• pPyridinecarboxylic acid
• 200-228-2
• FI37886
• gammaPyridinecarboxylic acid
• gammaPicolinic acid
• Pyridine4carboxylic acid
• 4Carboxypyridine
• ISONIAZID IMPURITY A (EP IMPURITY)
• 4Picolinic acid
• 4Pyridinecarboxylic acid

• MDL： MFCD00006429
• Inchi： 1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
• InChI Key： TWBYWOBDOCUKOW-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)=O
• BRN： 109599

Computed Properties

• Exact Mass: 123.03200
• Monoisotopic Mass: 123.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White to off white crystalline solid
• Density: 1.293g/cm3
• Melting Point: ≥300?°C(lit.)
• Boiling Point: 260 °C (15 mmHg)
• Flash Point: 260°C/15mm
• Refractive Index: 1.5423 (estimate)
• PH: 3-4 (6g/l, H2O, 20℃)(saturated solution)
• Solubility: 6g/l
• Water Partition Coefficient: 5.2 g/L (20 oC)
• PSA: 50.19000
• LogP: 0.77980
• pka: 4.96(at 25℃)
• Vapor Pressure: 5.56E-07mmHg at 25°C
• Merck: 14,5187
• Solubility: Slightly soluble in cold water, more soluble in hot water, almost insoluble in benzene, ether, boiling ethanol.
• Sensitiveness: Sensitive to light

Isonicotinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：NS1103000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Isonicotinic acid

Isonicotinic Acid (CAS No. 55-22-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Isonicotinic acid, with the chemical formula C₆H₅NO₂ and CAS number 55-22-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic acid has garnered considerable attention due to its versatile applications and structural properties, making it a valuable building block in the synthesis of various pharmacologically active molecules.

The molecular structure of Isonicotinic acid features a pyridine ring substituted with a carboxylic acid group at the 3-position. This unique configuration imparts distinct reactivity and functionalization possibilities, which have been exploited in numerous synthetic pathways. The compound's stability under various conditions and its compatibility with a wide range of chemical reactions make it an indispensable tool in medicinal chemistry.

In recent years, Isonicotinic acid has been extensively studied for its role in the development of novel therapeutic agents. One of the most notable areas of research involves its derivatives as antiviral and antibacterial compounds. The pyridine core of Isonicotinic acid serves as a scaffold for designing molecules that can interact with biological targets, thereby modulating pathogenic processes.

Recent advancements in computational chemistry have further highlighted the potential of Isonicotinic acid derivatives. Molecular docking studies have identified several analogs that exhibit potent inhibitory activity against enzymes involved in viral replication. These findings have opened new avenues for the development of next-generation antiviral drugs, particularly against emerging infectious diseases.

The pharmaceutical industry has also leveraged the versatility of Isonicotinic acid in the synthesis of anti-inflammatory agents. Researchers have demonstrated that modifications to the carboxylic acid group can enhance binding affinity to inflammatory cytokines, leading to more effective treatments for chronic inflammatory disorders. This underscores the importance of Isonicotinic acid as a key intermediate in drug discovery.

Moreover, Isonicotinic acid has found applications beyond traditional pharmaceuticals. In materials science, its derivatives are being explored for their potential as ligands in catalytic systems. The ability to fine-tune electronic and steric properties through structural modifications has made Isonicotinic acid-based ligands attractive for designing efficient catalysts for organic transformations.

The environmental impact of using Isonicotinic acid and its derivatives has also been a subject of interest. Studies have shown that certain analogs exhibit biodegradability, reducing environmental persistence. This aligns with global efforts to develop sustainable chemical processes and pharmaceuticals that minimize ecological footprints.

In conclusion, the multifaceted applications of Isonicotinic acid (CAS No. 55-22-1) underscore its significance in modern chemical and pharmaceutical research. From drug development to advanced materials, this compound continues to inspire innovative solutions across multiple scientific disciplines. As research progresses, it is anticipated that new applications and derivatives will further expand its utility, reinforcing its status as a cornerstone molecule in synthetic chemistry.